octahydro-1H-pyrrolo[1,2-a][1,4]diazepine

• IUPAC Name: 2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
• InChI: InChI=1S/C8H16N2/c1-3-8-7-9-4-2-6-10(8)5-1/h8-9H,1-7H2
• InChI Key: QBNOLQLKVNGFCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNCCCN2C1
• Molecular Formula: C8H16N2
• DSSTOX Substance ID: DTXSID20546218
• Molecular Weight: 140.23 g/mol
• CAS RN: 109324-83-6

Description

“Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” is a chemical compound with the molecular formula C8H14N2. It is often used in research and development.

Synthesis Analysis

The synthesis of “octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” and similar compounds has been reported in the literature. For instance, a one-pot two-step methodology for the synthesis of highly condensed heterocycles, pyrrolo [1,2- a ] [1,4]benzodiazepines, by a modified Pictet–Spengler reaction under mild conditions in a short time has been reported.

Molecular Structure Analysis

The InChI code for “octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” is 1S/C8H14N2O/c11-8-7-3-1-5-10(7)6-2-4-9-8/h7H,1-6H2,(H,9,11). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” is a powder at room temperature. It has a molecular weight of 154.21.

Scientific Research Applications

Synthesis of Saturated Fused Heterocyclic Systems

Research by Moskalenko and Boev (2014) explored the intramolecular Schmidt reaction of a specific tert-butyl compound, leading to the formation of a saturated fused heterocyclic system, namely tert-butyl 5-oxo-2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]-diazepine-2-carboxylate. This compound is a potential intermediate for synthesizing N-substituted diazepines with a fused pyrrole ring, highlighting its significance in heterocyclic chemistry (Moskalenko & Boev, 2014).

Development of New Heterocyclic Structures

Ilyn et al. (2005) demonstrated a novel synthesis approach for heterocyclic structures containing the pyrrolo[1,2-a][1,4]diazepine fragment. They utilized a modification of the four-component Ugi condensation, showcasing the versatility of this method in generating variously substituted compounds (Ilyn et al., 2005).

Generation of Polyheterocyclic Chemical Space

Yoon, Kim, and Kim (2020) developed a method for creating a novel polyheterocyclic chemical space, specifically 6H-furo[3,2-f]pyrrolo[1,2-d][1,4]diazepine. This was achieved through a one-pot four-component coupling reaction, forming multiple bonds and constructing two heterocyclic rings. This method exemplifies an innovative approach to synthesizing complex fused scaffolds (Yoon, Kim, & Kim, 2020).

Synthesis for Potential Biologically Active Compounds

Hussain et al. (2014) outlined a synthetic approach for annulated 9H-benzo[b]pyrrolo[1,2-g][1,2,3]triazolo[1,5-d][1,4]diazepines, using a tandem C-2 functionalization-intramolecular azide-alkyne 1,3-dipolar cycloaddition reaction. This method shows promise for generating a library of fused heterocycles potentially leading to novel biologically active compounds or drug lead molecules (Hussain et al., 2014).

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.